Cas no 2137610-37-6 (4-{[(tert-butoxy)carbonyl]amino}-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carboxylic acid)

• Product Name: 4-{[(tert-butoxy)carbonyl]amino}-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carboxylic acid
• CAS No: 2137610-37-6
• CID: 4639946
• Update Time: 2025-10-31

4-{[(tert-butoxy)carbonyl]amino}-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(tert-butoxy)carbonyl]amino}-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carboxylic acid

Additional information on 4-{[(tert-butoxy)carbonyl]amino}-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carboxylic acid

Recent Advances in the Study of 4-{[(tert-butoxy)carbonyl]amino}-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carboxylic acid (CAS: 2137610-37-6)

The compound 4-{[(tert-butoxy)carbonyl]amino}-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carboxylic acid (CAS: 2137610-37-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent literature highlights the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The tert-butoxycarbonyl (Boc) protecting group in the molecule enhances its stability during synthetic processes, making it a valuable building block for the development of more complex structures. Researchers have explored its utility in the design of kinase inhibitors, GPCR modulators, and other bioactive molecules.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 4-{[(tert-butoxy)carbonyl]amino}-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carboxylic acid via a multi-step reaction pathway, achieving high yields and purity. The study also investigated the compound's reactivity under various conditions, providing insights into its potential for further functionalization.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of this compound exhibit promising inhibitory effects on specific protein targets involved in inflammatory and oncogenic pathways. For instance, a recent preprint (BioRxiv, 2024) reported that certain analogs of this compound displayed nanomolar affinity for PI3Kδ, a kinase implicated in autoimmune diseases and cancer.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of this compound and its derivatives. Future research directions may include structural modifications to improve bioavailability and target selectivity, as well as comprehensive in vivo studies to validate its therapeutic potential. Collaborative efforts between academia and industry will be crucial to translate these findings into clinical applications.

In conclusion, 4-{[(tert-butoxy)carbonyl]amino}-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-2-carboxylic acid represents a promising scaffold for drug discovery, with ongoing research uncovering its diverse applications. Continued exploration of its chemical and biological properties is expected to yield significant contributions to the field of medicinal chemistry.